Cas no 114969-85-6 (5-bromo-6-methylpyrimidine-4-carbonitrile)

• Product Name: 5-bromo-6-methylpyrimidine-4-carbonitrile
• CAS No: 114969-85-6
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD18804001
• CID: 2624763
• PubChem ID: 13860997
• Update Time: 2025-09-24

5-bromo-6-methylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methylpyrimidine-4-carbonitrile
• 114969-85-6
• 5-BROMO-4-CYANO-6-METHYLPYRIMIDINE
• SCHEMBL15666218
• 4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
• DTXCID60502151
• CS-0451783
• SB56398
• MFCD18804001
• Z1216824767
• DTXSID20551367
• EN300-2954825

• MDL： MFCD18804001
• Inchi： 1S/C6H4BrN3/c1-4-6(7)5(2-8)10-3-9-4/h3H,1H3
• InChI Key： IHVQXLDXNIMTEY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CN=C1C

Computed Properties

• Exact Mass: 196.95886Da
• Monoisotopic Mass: 196.95886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines